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Compound of Interest

Compound Name:
2-Chloro-4-iodo-5-

(methoxymethoxy)pyridine

CAS No.: 877133-57-8

Cat. No.: B1507372

Get Quote

An In-Depth Technical Guide to the Safe Handling of 2-Chloro-4-iodo-5-
(methoxymethoxy)pyridine

Executive Summary
This guide provides a comprehensive overview of the safe handling, storage, and emergency

procedures for 2-Chloro-4-iodo-5-(methoxymethoxy)pyridine (CAS No. 877133-57-8).

Primarily used as a building block in synthetic organic chemistry, particularly in the

development of novel pharmaceutical agents, this compound presents specific hazards that

necessitate rigorous safety protocols. The primary identified hazard is acute oral toxicity

("Harmful if swallowed").[1] This document moves beyond a standard Material Safety Data

Sheet (MSDS) to offer practical, field-proven insights for researchers and drug development

professionals. It emphasizes understanding the chemical's reactivity, implementing appropriate

engineering controls and personal protective equipment (PPE), and responding effectively to

emergencies.
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Understanding the fundamental properties of a chemical is the cornerstone of its safe and

effective use in research. The properties of 2-Chloro-4-iodo-5-(methoxymethoxy)pyridine
dictate its behavior in various experimental settings, from solubility in reaction solvents to its

potential for environmental distribution.

Structure and Key Features:

IUPAC Name: 2-chloro-4-iodo-5-(methoxymethoxy)pyridine[1]

CAS Number: 877133-57-8[1][2]

Molecular Formula: C₇H₇ClINO₂[1]

Key Functional Groups: The molecule possesses a pyridine core, a common scaffold in

medicinal chemistry. The chloro and iodo substituents are key reactive sites for cross-

coupling reactions (e.g., Suzuki, Sonogashira, Buchwald-Hartwig). The methoxymethoxy

(MOM) ether serves as a protecting group for the hydroxyl functionality, which is typically

stable under neutral and basic conditions but labile in acidic environments.

Physicochemical Data Summary:
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Property Value
Significance in a Research
Context

Molecular Weight 299.49 g/mol [1]

Essential for stoichiometric

calculations in reaction

planning.

LogP 2.41[1]

The positive LogP value

indicates moderate lipophilicity,

suggesting good solubility in

organic solvents like

dichloromethane, ethyl

acetate, and THF, but limited

solubility in water. This is a key

consideration for choosing

reaction and extraction

solvents.

Purity ≥95%[1]

Researchers should be aware

that impurities may be present

and could potentially influence

reaction outcomes or

toxicological profiles.

Hazard Identification and Toxicological Profile
The primary source of hazard information for this specific compound identifies it as harmful if

ingested.[1] Due to the limited availability of detailed toxicological studies for this niche

research chemical, a cautious approach informed by data on structurally similar halogenated

pyridines is warranted.

GHS Classification and Labeling:

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 3 / 11 Tech Support

https://fluorochem.co.uk/product/F629445/
https://fluorochem.co.uk/product/F629445/
https://fluorochem.co.uk/product/F629445/
https://fluorochem.co.uk/product/F629445/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1507372?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Hazard Class Category Pictogram Signal Word
Hazard
Statement

Acute Toxicity,

Oral
Category 4

GHS07

(Harmful/Irritant)
Warning

H302: Harmful if

swallowed[1]

Skin

Corrosion/Irritatio

n

Category 2

(Assumed)

GHS07

(Harmful/Irritant)
Warning

H315: Causes

skin irritation

(Assumed)[3]

Serious Eye

Damage/Irritation

Category 2A

(Assumed)

GHS07

(Harmful/Irritant)
Warning

H319: Causes

serious eye

irritation

(Assumed)[3]

Note: Skin and eye irritation classifications are assumed based on the profiles of similar

chlorinated and iodinated heterocyclic compounds, which frequently cause irritation upon

contact.[3]

Toxicological Insights:

Oral Toxicity: The "Harmful if swallowed" classification indicates that accidental ingestion of

even small quantities could lead to adverse health effects.[1] The primary first aid response

is to seek immediate medical attention and not to induce vomiting.[4]

Dermal and Ocular Exposure: Halogenated aromatic compounds can be irritating and may

be absorbed through the skin.[5][6] Chronic exposure or contact with mucous membranes

(eyes) can lead to significant irritation.[5][6] Therefore, preventing direct contact is a critical

safety objective.

Inhalation: While the compound is a solid, handling it as a powder can generate dust.

Inhalation of dust may cause respiratory tract irritation.[7][8]

Reactivity and Stability Profile
The reactivity of 2-Chloro-4-iodo-5-(methoxymethoxy)pyridine is central to its utility as a

chemical intermediate but also informs its storage and handling requirements.
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Chemical Stability: The product is expected to be stable under standard laboratory storage

conditions (cool, dry, well-ventilated).[3] The MOM protecting group is sensitive to acidic

conditions and will hydrolyze, liberating formaldehyde and methanol.

Incompatible Materials: Avoid contact with strong oxidizing agents, strong acids, and strong

bases.[5][6]

Strong Acids: Will cleave the MOM ether, an often-intended reaction but a hazard if

uncontrolled.

Strong Oxidizing Agents: Can lead to vigorous, exothermic reactions.

Hazardous Decomposition Products: Upon combustion or thermal decomposition, the

compound may release toxic and corrosive fumes, including nitrogen oxides (NOx), carbon

oxides (COx), hydrogen chloride (HCl), and hydrogen iodide (HI).

Safe Handling and Engineering Controls
A multi-layered approach to safety, combining engineering controls, administrative procedures,

and personal protective equipment, is essential for minimizing exposure.

Engineering Controls:

Ventilation: All handling of this compound, including weighing and transfers, must be

conducted in a properly functioning chemical fume hood to prevent inhalation of dust.[5][9]

Safety Equipment: An eyewash station and a safety shower must be readily accessible in the

immediate vicinity of the workstation.[5]

Personal Protective Equipment (PPE) Selection Protocol:

The selection of appropriate PPE is critical. The following protocol should be followed:
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Task: Handling
2-Chloro-4-iodo-5-(methoxymethoxy)pyridine

Eye/Face Protection:
Chemical safety goggles (conforming to EN166 or NIOSH standards) are mandatory.

Risk of splash or
significant dust generation?

Add a full-face shield over goggles.

  Yes

Skin Protection:
Wear a flame-retardant lab coat.

No

Hand Protection:
Handle with chemical-resistant gloves (e.g., Nitrile). Inspect prior to use. Use proper removal technique.

Respiratory Protection:
Not required if handled exclusively in a fume hood. For spill cleanup outside a hood, use a full-face respirator with appropriate cartridges.

Proceed with Task

Click to download full resolution via product page

Caption: PPE selection workflow for handling the title compound.
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Hygiene Practices:

Wash hands thoroughly with soap and water after handling and before leaving the laboratory.

[4][9]

Do not eat, drink, or smoke in areas where this chemical is handled or stored.[3][5]

Contaminated work clothing should not be allowed out of the workplace and should be

laundered separately before reuse.[5][7]

Emergency Procedures and First Aid
Rapid and correct response to an incident is critical to mitigating harm.

Emergency Response Workflow for Spills:
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Spill Detected

Evacuate personnel to a safe area.
Ensure adequate ventilation.

Don appropriate PPE:
- Respirator (if not in hood)

- Chemical goggles & face shield
- Heavy-duty gloves
- Impervious clothing

Contain the spill.
For solid: Gently sweep up or vacuum (use HEPA-filtered vacuum).

Avoid generating dust.

Collect material in a suitable, sealed container for hazardous waste disposal.

Decontaminate the area with a suitable solvent, followed by soap and water.

Dispose of waste and contaminated materials according to institutional and local regulations.

Click to download full resolution via product page

Caption: Step-by-step workflow for responding to a chemical spill.

First Aid Measures:
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If Swallowed: IF SWALLOWED: Immediately call a POISON CENTER or doctor.[1] Rinse

mouth. Do NOT induce vomiting.[4]

If on Skin: IF ON SKIN (or hair): Take off immediately all contaminated clothing. Rinse skin

with plenty of water.[1] If skin irritation occurs, get medical advice.[3]

If in Eyes: IF IN EYES: Rinse cautiously with water for several minutes. Remove contact

lenses, if present and easy to do. Continue rinsing.[5] If eye irritation persists, get medical

advice.[10]

If Inhaled: Move the person into fresh air. If breathing is difficult, give oxygen. If not

breathing, give artificial respiration and consult a doctor immediately.[9]

Storage and Disposal Considerations
Storage: Store in a tightly closed container in a cool, dry, and well-ventilated place.[3] Keep

away from incompatible materials such as strong oxidizing agents.[3]

Disposal: This material and its container must be disposed of as hazardous waste.[6] All

waste disposal must be handled in accordance with local, state, and federal regulations. Do

not allow this chemical to enter the environment.[10]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of
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Contact
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Phone: (601) 213-4426
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